Cas no 478-95-5 (isolysergic acid)

• Product Name: isolysergic acid
• CAS No: 478-95-5
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• CID: 93557
• PubChem ID: 15559956
• Update Time: 2025-04-18

isolysergic acid Chemical and Physical Properties

Names and Identifiers

• isolysergic acid
• D-Isolysergic Acid
• (8alpha)-9,10-Didehydro-6-methylergoline-8-carboxylic acid
• (8a)-9,10-Didehydro-6-methyl ergo line-8-carboxylic acid
• Ergoline-8-carboxylic acid, 9,10-didehydro-6-methyl-, (8alpha)-
• (8alpha)-9,10-Didehydro-6-methyl-ergoline-8-carboxylic acid
• (8alpha)-6-methyl-9,10-didehydroergoline-8-carboxylic acid
• UNII-27ZA71OH94
• ERGOLINE-8.ALPHA.-CARBOXYLIC ACID, 9,10-DIDEHYDRO-6-METHYL-
• (6aR,9S)-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxylic acid
• SCHEMBL1371966
• 27ZA71OH94
• ISOLYSERGIC ACID [MI]
• ERGOLINE-8-CARBOXYLIC ACID, 9,10-DIDEHYDRO-6-METHYL-, (8.ALPHA.)-
• (6aR,9S)-7-methyl-4,6,6a,7,8,9-hexahydroindolo[4,3-fg]quinoline-9-carboxylic acid
• Q27254242
• (4S,7R)-6-methyl-6,11-diazatetracyclo[7.6.1.0?,?.0??,??]hexadeca-1(16),2,9,12,14-pentaene-4-carboxylic acid
• ERGOMETRINE MALEATE IMPURITY B [EP IMPURITY]
• ZAGRKAFMISFKIO-IINYFYTJSA-N
• 478-95-5
• Iso-lysergic acid diethylamide
• DTXSID301016843

• Inchi： 1S/C16H16N2O2/c1-18-8-10(16(19)20)5-12-11-3-2-4-13-15(11)9(7-17-13)6-14(12)18/h2-5,7,10,14,17H,6,8H2,1H3,(H,19,20)/t10-,14+/m0/s1
• InChI Key： ZAGRKAFMISFKIO-IINYFYTJSA-N
• SMILES： OC([C@H]1C=C2C3C=CC=C4C=3C(=CN4)C[C@H]2N(C)C1)=O

Computed Properties

• Exact Mass: 268.12128
• Monoisotopic Mass: 268.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 218° (dec)
• Boiling Point: 411.48°C (rough estimate)
• Refractive Index: 1.6240 (estimate)
• Solubility: Very slightly soluble (0.38 g/l) (25 º C),
• PSA: 56.33
• pka: 3.44, pKb 8.61(at 25℃)
• Specific Rotation: D20 +281° (pyridine)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Lysergic acids